Cas no 1188026-75-6 (6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole)

• Product Name: 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole
• CAS No: 1188026-75-6
• MF: C₈H₃F₄NS
• MW: 221.174734354019
• CID: 4820579
• Update Time: 2025-10-31

6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole
• 2-(Trifluoromethyl)-6-fluorobenzothiazole
• Benzothiazole, 6-fluoro-2-(trifluoromethyl)-
• 6-FLUORO-2-(TRIFLUOROMETHYL)BENZOTHIAZOLE

• Inchi： 1S/C8H3F4NS/c9-4-1-2-5-6(3-4)14-7(13-5)8(10,11)12/h1-3H
• InChI Key： IATQMBMVLYCWGK-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC2C=CC(=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1

Additional information on 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole

Introduction to 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole (CAS No: 1188026-75-6)

6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole, with the CAS number 1188026-75-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]thiazole class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both fluoro and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The benzo[d]thiazole core is a privileged structure in medicinal chemistry, known for its role in various bioactive molecules. Its aromatic system allows for easy functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. The fluoro group, in particular, is a well-documented pharmacophore that can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Similarly, the trifluoromethyl group is often incorporated into molecules to enhance lipophilicity and improve binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzo[d]thiazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The structural features of 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole make it an intriguing molecule for further investigation, particularly due to its potential to interact with biological receptors in unique ways.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of the fluoro and trifluoromethyl groups can be exploited to fine-tune the pharmacological properties of derived molecules. For instance, studies have demonstrated that these substituents can enhance binding affinity to enzymes and receptors by influencing electronic distributions and steric hindrance. This level of structural control is crucial for developing drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole. By leveraging molecular modeling techniques, researchers can predict the binding modes of this compound to various biological targets, allowing for rational drug design. Such approaches have already led to the identification of several promising lead compounds that are being further optimized for clinical applications.

The synthesis of 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzothiazole precursors and fluorinated or trifluoromethyl-containing reagents. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for both academic research and industrial applications.

In addition to its pharmaceutical potential, 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices. The fluoro and trifluoromethyl groups can influence charge transport properties, making this compound a valuable asset in the development of advanced materials.

The biological activity of 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole has been explored in several preclinical studies. These investigations have revealed that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For example, some studies suggest that benzo[d]thiazole derivatives can modulate inflammatory responses by inhibiting key signaling pathways. Such findings underscore the therapeutic potential of this scaffold and highlight the importance of further research.

One notable area of research involves the use of 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing derivatives that target specific kinases, researchers aim to develop drugs that can modulate these pathways effectively. The structural features of this compound make it an attractive starting point for such endeavors.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacological properties. In the case of 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole, the presence of these substituents enhances its bioavailability and metabolic stability while also improving its interaction with biological targets. These attributes make it a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

Future directions in the study of 6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole include exploring its potential as an antiviral agent. Viruses continue to pose significant global health challenges, and there is an urgent need for new antiviral drugs with broad-spectrum activity. Benzo[d]thiazole derivatives have shown promise against various viruses by inhibiting viral replication or modulating host immune responses. Further investigation into the antiviral properties of this compound could lead to novel treatments for viral infections.

The environmental impact of fluorinated compounds is also a consideration in their development and use. While these compounds offer numerous benefits in pharmaceutical applications, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively working on developing strategies to minimize these impacts while maintaining therapeutic efficacy. This includes exploring greener synthetic routes and designing compounds that are more readily biodegradable.

In conclusion,6-Fluoro-2-(trifluoromethyl)benzo[d]thiazole (CAS No: 1188026-75-6) is a versatile heterocyclic compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery，and recent advances in synthetic chemistry have made it more accessible than ever before。Further research will undoubtedly uncover new applications for this compound，contributing to advancements in medicine and technology alike。